Cas no 2229537-18-0 (1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol
• CAS No: 2229537-18-0
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5804668
• PubChem ID: 165681144
• Update Time: 2025-05-20

1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol
• 2229537-18-0
• 1-{1-[4-(trifluoromethyl)pyridin-3-yl]cyclopropyl}ethan-1-ol
• EN300-1940468

• Inchi： 1S/C11H12F3NO/c1-7(16)10(3-4-10)9-6-15-5-2-8(9)11(12,13)14/h2,5-7,16H,3-4H2,1H3
• InChI Key： PYGDRFIISUTPJV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1(C(C)O)CC1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol

1-{1-4-(Trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 2229537-18-0, commonly referred to as 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol, is a highly specialized organic molecule with significant applications in the field of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which combines a cyclopropyl group with a trifluoromethylpyridine moiety, making it a valuable building block in modern chemical synthesis.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the 4-(trifluoromethyl)pyridin-3-yl fragment of the molecule contributes to its resistance against metabolic degradation, a critical factor in drug design. Additionally, the cyclopropyl ring introduces strain and reactivity, enabling this compound to participate in various cycloaddition reactions, which are pivotal in forming complex molecular architectures.

One of the most notable applications of 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel antidepressants and anti-inflammatory agents, leveraging its ability to modulate key biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are central to inflammatory processes.

The synthesis of this compound involves a multi-step process that begins with the preparation of the trifluoromethylpyridine derivative. This is followed by a coupling reaction with a cyclopropane precursor, facilitated by palladium-catalyzed cross-coupling techniques. The final step involves hydroxylation to yield the ethan-1-ol functionality, ensuring optimal solubility and reactivity for subsequent applications.

In terms of physical properties, 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 245°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic synthesis protocols. Furthermore, spectroscopic analyses, including NMR and IR spectroscopy, have confirmed the structural integrity of the compound, ensuring its reliability in research and industrial settings.

The integration of cutting-edge computational chemistry tools has provided deeper insights into the electronic properties and reactivity patterns of this compound. For example, density functional theory (DFT) calculations have revealed that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic character at specific sites. This understanding has been instrumental in optimizing synthetic routes and predicting reactivity trends.

In conclusion, 1-{1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}ethan-1 ol stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with advanced research findings, positions it as a cornerstone in the development of innovative pharmaceuticals and materials. As research continues to uncover new applications for this compound, its significance in the chemical sciences is set to grow further.